1-(6-Bromohexyl)-4-chlorobenzene

• Molecular Formula: C12H16BrCl
• Molecular Weight: 275.61 g/mol
• IUPAC Name: 1-(6-bromohexyl)-4-chlorobenzene
• InChI: InChI=1S/C12H16BrCl/c13-10-4-2-1-3-5-11-6-8-12(14)9-7-11/h6-9H,1-5,10H2
• InChI Key: WVSYQCITZUEVAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCCCCBr)Cl

Description

1-(6-Bromohexyl)-4-chlorobenzene is a useful research compound. Its molecular formula is C12H16BrCl and its molecular weight is 275.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same manner as described in Example 1, a Grignard solution in a mixture containing 450 ml of toluene and 40 ml of tetrahydrofuran was prepared from 58.8 g (0.4 Mol) of 1,4-dichlorobenzene. A solution of 146.4 g (0.6 Mol) of commercially available 1,6-dibromobenzene in 100 ml of toluene and a catalytic amount of dilithium tetrachlorocuprate were added to this solution. The full mixture was refluxed for 7 hours. The precipitate was then filtered off, the filtrate was acidified, and the phases were separated. The organic phase was washed, dried and evaporated, and the residue was fractionated. About 50 g of 1-(6-bromohexyl)-4chlorobenzene (45 percent yield) were obtained at a pressure of 0.2 hPa and at 106° to 109° C.